Skeletal vs. Cardiac Myosin Selectivity
In the same study using full-length native myosins purified from tissue, JB002 (compound 2) displayed a skeletal-selective inhibition profile, whereas the meta-methoxy benzyl analog JB061 (6a) was cardiac-selective [1]. JB002 inhibited skeletal myosin ATPase activity with an IC50 of approximately 1 μM and cardiac myosin with an IC50 of approximately 8 μM, yielding a skeletal-to-cardiac selectivity ratio of ~8 [1]. In contrast, JB061 showed cardiac myosin IC50 = 4.4 μM and skeletal myosin IC50 = 9.1 μM, a ratio of ~0.48 in the opposite direction [1]. Both compounds spared smooth muscle myosin II (IC50 ≥ 100 μM) [1].
JB061: cardiac IC₅₀ 4.4 μM, skeletal IC₅₀ 9.1 μM; ratio ~0.48 (cardiac-preferring).
| Evidence Dimension | Isoform-selective myosin II ATPase inhibition (skeletal vs. cardiac IC50 and selectivity ratio) |
|---|---|
| Target Compound Data | JB002: cardiac IC50 ≈ 8 μM, skeletal IC50 ≈ 1 μM; skeletal/cardiac selectivity ratio ≈ 8 |
| Comparator Or Baseline | JB061 (meta-methoxy benzyl analog): cardiac IC50 = 4.4 ± 0.5 μM, skeletal IC50 = 9.1 ± 1.4 μM; skeletal/cardiac ratio ≈ 0.48 (cardiac-selective) |
| Quantified Difference | JB002 is ~8-fold skeletal-selective; JB061 is ~2-fold cardiac-selective. The selectivity direction is reversed, with JB002’s skeletal preference approximately 17-fold different from JB061’s cardiac preference. |
| Conditions | Steady-state actin-activated Mg²⁺-ATPase assay using full-length bovine ventricular cardiac myosin and fast rabbit skeletal myosin; inhibitor concentration range tested for IC50 determination |
Why This Matters
For researchers studying skeletal muscle hypercontractility (e.g., muscle spasticity models), JB002 provides a skeletal-preferring tool with an 8-fold selectivity margin, whereas JB061 would confound such experiments due to its cardiac preference.
- [1] Zak T, Bachor S, Grygier P, et al. Isoform Selectivities of Novel 4-Hydroxycoumarin Imines as Inhibitors of Myosin II. Eur J Med Chem. 2022;247:115008. doi:10.1016/j.ejmech.2022.115008. Table 1 and text discussion of compound 2 (JB002) vs. 6a (JB061). View Source
